Cas no 1261971-85-0 (2-Fluoro-5-(3-methylsulfonylphenyl)phenol)

• Product Name: 2-Fluoro-5-(3-methylsulfonylphenyl)phenol
• CAS No: 1261971-85-0
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD18313994
• CID: 2766827
• PubChem ID: 53219671
• Update Time: 2025-10-30

2-Fluoro-5-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-5-(3-METHYLSULFONYLPHENYL)PHENOL
• 4-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-ol
• DTXSID50684495
• MFCD18313994
• 1261971-85-0
• 2-Fluoro-5-(3-methylsulfonylphenyl)phenol, 95%
• 2-Fluoro-5-(3-methylsulfonylphenyl)phenol

• MDL： MFCD18313994
• Inchi： 1S/C13H11FO3S/c1-18(16,17)11-4-2-3-9(7-11)10-5-6-12(14)13(15)8-10/h2-8,15H,1H3
• InChI Key： LMDFNDJPZVTSSU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC(=C(C=2)O)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 266.04129354Da
• Monoisotopic Mass: 266.04129354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-5-(3-methylsulfonylphenyl)phenol

2-Fluoro-5-(3-methylsulfonylphenyl)phenol: A Comprehensive Overview

2-Fluoro-5-(3-methylsulfonylphenyl)phenol, also known by its CAS number 1261971-85-0, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials.

The molecular structure of 2-Fluoro-5-(3-methylsulfonylphenyl)phenol consists of a phenolic ring substituted with a fluoro group at the 2-position and a methylsulfonylphenyl group at the 5-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The presence of the methylsulfonyl group introduces additional functionality, enhancing the compound's reactivity and versatility in synthetic processes.

Recent studies have explored the synthesis of 2-Fluoro-5-(3-methylsulfonylphenyl)phenol through innovative methodologies, including Suzuki coupling reactions and directed metallation strategies. These advancements have not only improved the yield but also expanded the scope of its applications in medicinal chemistry. For instance, researchers have investigated its potential as a lead compound in the development of novel antiviral agents, leveraging its ability to inhibit key viral enzymes.

In addition to its pharmacological applications, 2-Fluoro-5-(3-methylsulfonylphenyl)phenol has shown promise in material science, particularly in the synthesis of advanced polymers and organic semiconductors. Its unique electronic properties make it an ideal candidate for use in organic electronics, where it can serve as a building block for high-performance materials.

The synthesis of this compound involves a series of well-defined steps, starting from readily available aromatic precursors. The introduction of the fluoro group is typically achieved through electrophilic substitution, while the methylsulfonyl group is introduced via nucleophilic aromatic substitution or other specialized techniques. These methods ensure high purity and structural integrity, which are critical for its intended applications.

From an environmental standpoint, researchers have also examined the biodegradation pathways of 2-Fluoro-5-(3-methylsulfonylphenyl)phenol, highlighting its potential impact on ecosystems. Studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint over time.

In conclusion, 2-Fluoro-5-(3-methylsulfonylphenyl)phenol, with its CAS number 1261971-85-0, represents a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in both pharmaceutical and materials science domains.